D-[2-13C]xylose
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
D-[2-13C]xylose is a monosaccharide of the aldopentose type, consisting of five carbon atoms and an aldehyde functional group . It is a sugar isolated from wood and is widely used as a diabetic sweetener in food and beverage . It is also used as a diagnostic agent to observe malabsorption . Its low molecular weight and solubility make it easily digestible and absorbable in the human body .
Synthesis Analysis
Xylose can be produced from cellulose and xylan-containing materials (biomass) by first treating these extracts with an acid hydrolyzing agent in an aqueous medium to precipitate the lignins .Molecular Structure Analysis
Xylose and arabinose are chiral diastereomers that can exhibit specific crystallization behavior . Single crystals of xylose and arabinose have been grown and characterized by X-ray diffraction and optical microscopy to study their crystallographic properties .Chemical Reactions Analysis
The catalytic effect of Lewis acid on xylose conversion to furfural has been widely reported . The reaction network and kinetics were developed, where Al(OH)2+ was identified as the catalytically active species for isomerization between xylose, lyxose, and xylulose .Physical and Chemical Properties Analysis
D-xylose is a white crystalline solid that is soluble in water and has a melting point of approximately 150 degrees Celsius . Its specific gravity is d 204 is 1.525 and its refractive index n D20 is 1.517 .Scientific Research Applications
Role in Metabolism of Saccharomyces cerevisiae : D-xylose metabolism by Saccharomyces cerevisiae involves uptake by glucose transport systems and conversion to xylitol, as indicated by 13C NMR spectroscopy. This process is influenced by the presence of D-ribose and other substrates (van Zyl, Prior, Kilian, & Brandt, 1993).
Interactions with Alkali Fluorides : D-xylose forms complexes with KF and CsF, as demonstrated by various spectroscopic methods including XRD, IR, and NMR. This highlights the potential for D-xylose in chemical complexation studies (Fernández-bertran, Reguera, & Ortiz, 2001).
Metabolism in Pichia stipitis : D-[1-13C] xylose metabolism in Pichia stipitis reveals insights into the rate-limiting steps and cofactor preferences during aerobic and anaerobic conditions, providing a deeper understanding of xylose metabolism in yeast (Ligthelm, Prior, Preez, & Brandt, 1988).
D-xylose Degradation in Haloferax volcanii : This archaeon oxidizes D-xylose to α-ketoglutarate, involving several enzymes. The study sheds light on the unique xylose degradation pathway in archaea, which is different from most bacteria (Johnsen et al., 2009).
Fermentation of D-Xylose to Ethanol : Genetic modification of Klebsiella planticola with the pdc gene from Zymomonas mobilis improved the yield of ethanol from D-xylose, showcasing the potential for biofuel production (Tolan & Finn, 1987).
Lipid-Producing Capacities in Oleaginous Yeasts : Oleaginous yeasts capable of utilizing xylose were isolated and evaluated for their lipid-producing capacities, indicating the potential for biodiesel production (Pan et al., 2009).
Glucose and Xylose Metabolism in E. coli : A comprehensive analysis of glucose and xylose metabolism under aerobic and anaerobic conditions in E. coli was conducted using 13C metabolic flux analysis, providing insights into the microbial metabolism of these sugars (Gonzalez, Long, & Antoniewicz, 2017).
Bioconversion of Xylose to Xylonic Acid : Xylose dehydrogenase immobilized on ferromagnetic nanoparticles effectively converts xylose into xylonic acid, showcasing a novel approach for high-value chemical production (L. M S & Nampoothiri, 2022).
Microbial D-Xylonate Production : This study discusses the production of D-xylonic acid by various bacteria and genetically modified microbes, providing a perspective on industrial-scale production of this valuable chemical (Toivari et al., 2012).
Intestinal Malabsorption Testing : The 13C-D-xylose breath test was compared with other test modalities for assessing small intestinal malabsorption, offering a diagnostic approach in medical research (Tveito et al., 2010).
Electrochemical Sensor for D-Xylose Determination : Development of a molecularly imprinted polymer-based electrochemical sensor for D-xylose, indicating its application in analytical chemistry and process monitoring (Moreira, Buffon, & Stradiotto, 2020).
D-Ribose Biosynthesis from Xylose in Bacillus subtilis : This study investigates the biosynthesis of D-ribose from xylose in genetically engineered Bacillus subtilis, contributing to the understanding of carbohydrate metabolism and its industrial applications (Park, Choi, Bennett, & Seo, 2006).
Mechanism of Action
Target of Action
D-[2-13C]xylose, also known as (3R,4S,5R)-(313C)oxane-2,3,4,5-tetrol, is a monosaccharide of the aldopentose type . It is primarily targeted by enzymes such as xylose isomerase and xylulose reductase, which are involved in the metabolism of xylose .
Mode of Action
This compound is metabolized through several pathways. The first step is ring opening, followed by the extension of the substrate to an open-chain conformation, a proton shuttle with the participation of a structural water molecule, and the rate-determining hydride shift . This process is facilitated by the enzymes mentioned above.
Pharmacokinetics
The standard 25-g D-xylose test in adults, based on analysis of a 5-h urine collection and a 1-h serum sample, discriminates between normal subjects and patients with proximal small intestinal malabsorption . This indicates that D-xylose is absorbed in the small intestine and excreted in the urine, providing information about its Absorption, Distribution, Metabolism, and Excretion (ADME) properties.
Result of Action
The metabolism of this compound results in the production of various substrates that can serve important nutritional and biological purposes . For example, the reduction of xylose by catalytic hydrogenation produces xylitol, a common food additive sweetener .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of other sugars like glucose can competitively inhibit D-xylose absorption . Furthermore, factors such as pH, temperature, and the presence of specific enzymes can also affect the metabolism of D-xylose .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
D-[2-13C]xylose plays a crucial role in biochemical reactions. It is metabolized by microorganisms through the xylose isomerase and Weimberg pathways . These pathways involve various enzymes and proteins. For instance, xylose dehydrogenase is a key enzyme involved in this compound metabolism . The interactions between this compound and these biomolecules are essential for the efficient conversion of this compound into biofuels and chemicals .
Cellular Effects
This compound has significant effects on various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . For instance, in Saccharomyces cerevisiae, this compound induces specific delays in glucose-dependent repression of certain genes . This effect occurs even when metabolic flux activities are similar, indicating a unique influence of this compound on cellular processes .
Molecular Mechanism
The molecular mechanism of this compound action involves its interactions with biomolecules at the molecular level. It binds to enzymes such as xylose dehydrogenase, influencing their activity . Changes in gene expression are also a part of this compound’s mechanism of action
Temporal Effects in Laboratory Settings
The effects of this compound change over time in laboratory settings. Studies have shown that the consumption rate of this compound is significantly lower than that of glucose . Over time, this leads to prolonged process times and added costs in the production of biofuels and chemicals
Metabolic Pathways
This compound is involved in several metabolic pathways. The xylose isomerase and Weimberg pathways are the major routes of this compound metabolism . These pathways involve various enzymes and cofactors. The metabolic flux or metabolite levels can also be affected by this compound .
Properties
IUPAC Name |
(3R,4S,5R)-(313C)oxane-2,3,4,5-tetrol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2/t2-,3+,4-,5?/m1/s1/i4+1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRBFZHDQGSBBOR-FGCNGXGGSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(C(C(O1)O)O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H]([13C@H](C(O1)O)O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.12 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.